Cas no 851903-45-2 (2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid)

• Product Name: 2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid
• CAS No: 851903-45-2
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 3107904
• PubChem ID: 2531871
• Update Time: 2025-04-21

2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(3,5-dimethylisoxazol-4-yl)methyl]thio}nicotinic acid
• BJB90345
• AKOS008036093
• 2-{[(dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylicacid
• Z71181208
• G31802
• 851903-45-2
• 2-{[(dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylic acid
• 2-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}pyridine-3-carboxylic acid
• EN300-12170
• 2-(((3,5-DIMETHYLISOXAZOL-4-YL)METHYL)THIO)NICOTINIC ACID
• 2-([(3,5-dimethylisoxazol-4-yl)methyl]thio)nicotinic acid
• 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]pyridine-3-carboxylic Acid
• 2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid

• Inchi： 1S/C12H12N2O3S/c1-7-10(8(2)17-14-7)6-18-11-9(12(15)16)4-3-5-13-11/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： NGIXNFYAERHBRC-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC=CN=1)CC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 264.05686342Da
• Monoisotopic Mass: 264.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

2-{(Dimethyl-1,2-oxazol-4-yl)methylsulfanyl}pyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids